Cas no 942357-18-8 (1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole)
1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties
Names and Identifiers
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- 2-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-4-tert-butylphenyl ethyl ether
- 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole
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- Inchi: 1S/C18H21N3O3S/c1-5-24-16-11-10-13(18(2,3)4)12-17(16)25(22,23)21-15-9-7-6-8-14(15)19-20-21/h6-12H,5H2,1-4H3
- InChI Key: DNDXJDNGJMJVIU-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2N=N1)S(=O)(=O)C1C(OCC)=CC=C(C(C)(C)C)C=1
1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3318-0434-2μmol |
1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole |
942357-18-8 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3318-0434-5μmol |
1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole |
942357-18-8 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3318-0434-10μmol |
1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole |
942357-18-8 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3318-0434-20μmol |
1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole |
942357-18-8 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3318-0434-1mg |
1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole |
942357-18-8 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3318-0434-2mg |
1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole |
942357-18-8 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3318-0434-3mg |
1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole |
942357-18-8 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3318-0434-4mg |
1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole |
942357-18-8 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3318-0434-5mg |
1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole |
942357-18-8 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3318-0434-10mg |
1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole |
942357-18-8 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole
Recent Advances in the Study of 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole (CAS: 942357-18-8)
The compound 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole (CAS: 942357-18-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and benzotriazole moieties, has demonstrated promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.
One of the key findings from the latest research is the compound's ability to inhibit specific enzymatic pathways involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry revealed that 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole acts as a potent inhibitor of cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. This inhibition was shown to reduce inflammation in murine models, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's antimicrobial efficacy. A study conducted by researchers at the University of Cambridge demonstrated that 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves disrupting bacterial cell wall synthesis, making it a promising candidate for the development of novel antibiotics in an era of increasing antimicrobial resistance.
The synthetic optimization of 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole has also been a focal point of recent research. A team at the Massachusetts Institute of Technology (MIT) developed a more efficient and scalable synthesis route, reducing the number of steps from seven to four while maintaining high yield and purity. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.
Despite these promising developments, challenges remain in the clinical translation of 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole. Pharmacokinetic studies have indicated relatively low oral bioavailability, prompting researchers to explore formulation strategies such as nanoparticle encapsulation and prodrug derivatization. Ongoing preclinical trials are aimed at addressing these limitations and optimizing the compound's therapeutic index.
In conclusion, 1-(5-tert-butyl-2-ethoxybenzenesulfonyl)-1H-1,2,3-benzotriazole represents a versatile and pharmacologically active molecule with significant potential in multiple therapeutic areas. Continued research efforts are expected to further elucidate its mechanisms, improve its drug-like properties, and advance its development toward clinical applications. The compound's unique chemical structure and diverse biological activities make it a compelling subject for future studies in chemical biology and drug discovery.
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